Cas no 116718-51-5 (7-hydroxy-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one)

• Product Name: 7-hydroxy-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one
• CAS No: 116718-51-5
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 3651209
• PubChem ID: 5324401
• Update Time: 2025-11-03

7-hydroxy-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-methoxyphenyl)-8-methyl-
• 7-hydroxy-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one
• OUWFBXWBRBUQKC-UHFFFAOYSA-N
• 7-hydroxy-3-(4-methoxyphenyl)-8-methyl-4h-1-benzopyran-4-one
• VU0606028-1
• 7-hydroxy-8-methyl-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• NCGC00296065-01
• 7-hydroxy-4'-methoxy-8-methylisoflavone
• 7-hydroxy-3-(4-methoxyphenyl)-8-methylchromen-4-one
• SCHEMBL2070701
• STK925169
• F3228-0134
• 116718-51-5
• InChI=1/C17H14O4/c1-10-15(18)8-7-13-16(19)14(9-21-17(10)13)11-3-5-12(20-2)6-4-11/h3-9,18H,1-2H
• AB01289992-01
• AKOS000276113

• Inchi： 1S/C17H14O4/c1-10-15(18)8-7-13-16(19)14(9-21-17(10)13)11-3-5-12(20-2)6-4-11/h3-9,18H,1-2H3
• InChI Key： OUWFBXWBRBUQKC-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=CC=2)OC)C(C2C=CC(=C(C)C1=2)O)=O

Computed Properties

• Exact Mass: 282.08920892g/mol
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 7-hydroxy-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one

Introduction to 7-Hydroxy-3-(4-Methoxyphenyl)-8-Methyl-4H-Chromen-4-One (CAS No. 116718-51-5)

7-Hydroxy-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one (CAS No. 116718-51-5) is a bioactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its diverse biological activities. This compound, also known as 7-hydroxyflavone, belongs to the class of flavonoids, which are naturally occurring polyphenolic compounds found in various plants. The unique structural features of this molecule, including the hydroxyl, methoxy, and methyl groups, contribute to its pharmacological properties and potential therapeutic applications.

The chemical structure of 7-hydroxy-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one consists of a chromenone core with specific substituents that enhance its biological activity. The presence of the hydroxyl group at the 7-position and the methoxy group at the 4-position of the phenyl ring are crucial for its antioxidant and anti-inflammatory effects. Additionally, the methyl group at the 8-position further modulates its biological activity, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 7-hydroxy-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease. Research has shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by scavenging free radicals and inhibiting oxidative stress. This property is particularly valuable given the increasing prevalence of neurodegenerative disorders and the limited treatment options currently available.

In addition to its neuroprotective effects, 7-hydroxy-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one has demonstrated anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound could be beneficial in managing inflammatory conditions such as arthritis and other autoimmune diseases.

The antioxidant activity of 7-hydroxy-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one has also been extensively studied. Flavonoids are known for their ability to neutralize reactive oxygen species (ROS), which are implicated in various pathological processes including cancer and cardiovascular diseases. Research has shown that this compound can effectively scavenge ROS and protect cells from oxidative damage, making it a potential candidate for preventive and therapeutic interventions.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-hydroxy-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one in human subjects. Preliminary results from phase I trials have indicated that this compound is well-tolerated with minimal side effects. These findings are encouraging and pave the way for further clinical investigations to explore its potential therapeutic applications.

Beyond its direct pharmacological effects, 7-hydroxy-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one also exhibits synergistic interactions with other bioactive compounds. For instance, when combined with certain antioxidants or anti-inflammatory agents, its therapeutic efficacy can be significantly enhanced. This property opens up new avenues for developing combination therapies that leverage the complementary actions of multiple compounds.

In conclusion, 7-hydroxy-3-(4-methoxyphenyl)-8-methyl-4H-chromen-4-one (CAS No. 116718-51-5) is a promising bioactive compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds significant promise for addressing unmet medical needs and improving patient outcomes.